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Compound of Interest

Compound Name: N-Ethylphthalimide

Cat. No.: B187813

Technical Guide: N-Ethylphthalimide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of N-Ethylphthalimide, a key reagent and intermediate in organic synthesis. The
document outlines its molecular characteristics, provides a detailed experimental protocol for its
synthesis via the Gabriel pathway, and includes relevant safety and handling information.

Core Molecular Data

N-Ethylphthalimide is a phthalimide derivative characterized by an ethyl group attached to the
nitrogen atom. Its fundamental molecular properties are summarized below.
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Property Value Source(s)
Molecular Formula C10HoNO:2 [1]
Molecular Weight 175.19 g/mol [1]

IUPAC Name 2-ethylisoindole-1,3-dione

CAS Number 5022-29-7 [1]

Melting Point 73-77 °C

Boiling Point 285 °C

Density 1.249 g/cm3

Synthesis of N-Ethylphthalimide via Gabriel
Synthesis

N-Ethylphthalimide is commonly synthesized through the Gabriel synthesis, a robust method
for preparing primary amines that effectively avoids overalkylation.[2][3] The first stage of this
synthesis involves the N-alkylation of phthalimide to produce the target N-alkylphthalimide
intermediate.

Experimental Protocol

This protocol details the synthesis of N-Ethylphthalimide from potassium phthalimide and an
ethyl halide (e.g., ethyl iodide or ethyl bromide).[4][5][6]

Materials:

¢ Phthalimide

Potassium Hydroxide (KOH)

Ethyl lodide or Ethyl Bromide

Ethanol (absolute)

Distilled Water
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Procedure:
e Formation of Potassium Phthalimide:
o Dissolve phthalimide in absolute ethanol in a round-bottom flask.

o Separately, dissolve a stoichiometric equivalent of potassium hydroxide (KOH) in a
minimal amount of absolute ethanol.

o Slowly add the ethanolic KOH solution to the phthalimide solution while stirring.

o The potassium salt of phthalimide will precipitate out of the solution. The reaction is an
acid-base reaction where the hydroxide ion deprotonates the imide, forming a potent
nucleophile.[3]

o The resulting precipitate, potassium phthalimide, can be isolated by filtration and washed
with a small amount of cold ethanol.

o N-Alkylation:

o Suspend the dried potassium phthalimide in a suitable solvent, such as
dimethylformamide (DMF) or ethanol.

o Add a stoichiometric equivalent of an ethyl halide (e.qg., ethyl bromide or ethyl iodide) to
the suspension.[6]

o Heat the reaction mixture under reflux for several hours. The reaction progress can be
monitored using thin-layer chromatography (TLC).

o This step proceeds via a nucleophilic substitution (SN2) reaction, where the phthalimide
anion attacks the electrophilic carbon of the ethyl halide, displacing the halide and forming
N-ethylphthalimide.[3][6]

« |solation and Purification:
o After the reaction is complete, cool the mixture to room temperature.

o Pour the reaction mixture into cold water to precipitate the crude N-Ethylphthalimide.
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o Collect the solid product by filtration and wash it thoroughly with water to remove any
inorganic salts.

o The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol or an ethanol-water mixture, to yield white crystals of pure N-Ethylphthalimide.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the Gabriel synthesis of N-Ethylphthalimide.
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Caption: Workflow for the synthesis of N-Ethylphthalimide.
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Subsequent Reactions

It is important to note that N-Ethylphthalimide is often an intermediate rather than an end
product. It is frequently used to produce ethylamine. This is typically achieved by hydrazinolysis
(reacting with hydrazine, NHzNH3z) or by acidic or basic hydrolysis, which cleaves the
phthalimide group to release the primary amine.[7][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

e 2. benchchem.com [benchchem.com]
e 3. byjus.com [byjus.com]

e 4. allen.in [allen.in]

e 5. quora.com [quora.com]

e 6. How do you prepare Ethanamine from Gabriel phthalimide synthesis (R = CzH..
[askfilo.com]

o 7. Ethylamine C2H5NH2 can be obtained from Nethylphthalimide class 12 chemistry
JEE_Main [vedantu.com]

» 8. objectstorage.ap-mumbai-1.oraclecloud.com [objectstorage.ap-mumbai-
1.oraclecloud.com]

e 9. testbook.com [testbook.com]

« To cite this document: BenchChem. [N-Ethylphthalimide molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187813#n-ethylphthalimide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b187813?utm_src=pdf-body
https://www.vedantu.com/jee-main/ethylamine-c2h5nh2-can-be-obtained-from-chemistry-question-answer
https://objectstorage.ap-mumbai-1.oraclecloud.com/n/bmzytd5z5pt3/b/Class12/o/1652539655-jeepreviousprob-2.pdf
https://testbook.com/question-answer/ethylamine-c2h5nh2-can-be-obtained-from-n-ethylp--5e230516f60d5d3b87e1bcff
https://www.benchchem.com/product/b187813?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/n-ethylphthalimide-5022-29-7
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Gabriel_Synthesis_Utilizing_N_2_Bromoethyl_phthalimide.pdf
https://byjus.com/chemistry/gabriel-phthalimide-synthesis-mechanism/
https://allen.in/dn/qna/96607601
https://www.quora.com/How-is-ethyl-amine-obtained-from-phthalimide
https://askfilo.com/user-question-answers-smart-solutions/how-do-you-prepare-ethanamine-from-gabriel-phthalimide-3431333136363732
https://askfilo.com/user-question-answers-smart-solutions/how-do-you-prepare-ethanamine-from-gabriel-phthalimide-3431333136363732
https://www.vedantu.com/jee-main/ethylamine-c2h5nh2-can-be-obtained-from-chemistry-question-answer
https://www.vedantu.com/jee-main/ethylamine-c2h5nh2-can-be-obtained-from-chemistry-question-answer
https://objectstorage.ap-mumbai-1.oraclecloud.com/n/bmzytd5z5pt3/b/Class12/o/1652539655-jeepreviousprob-2.pdf
https://objectstorage.ap-mumbai-1.oraclecloud.com/n/bmzytd5z5pt3/b/Class12/o/1652539655-jeepreviousprob-2.pdf
https://testbook.com/question-answer/ethylamine-c2h5nh2-can-be-obtained-from-n-ethylp--5e230516f60d5d3b87e1bcff
https://www.benchchem.com/product/b187813#n-ethylphthalimide-molecular-weight-and-formula
https://www.benchchem.com/product/b187813#n-ethylphthalimide-molecular-weight-and-formula
https://www.benchchem.com/product/b187813#n-ethylphthalimide-molecular-weight-and-formula
https://www.benchchem.com/product/b187813#n-ethylphthalimide-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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